Cas no 14633-95-5 (Phosphorane,cyclopropylidenetriphenyl-)
14633-95-5 structure
Product Name:Phosphorane,cyclopropylidenetriphenyl-
CAS No:14633-95-5
MF:C21H19P
MW:302.349326372147
CID:120545
PubChem ID:4185095
Update Time:2025-04-18
Phosphorane,cyclopropylidenetriphenyl- Chemical and Physical Properties
Names and Identifiers
-
- Phosphorane,cyclopropylidenetriphenyl-
- cyclopropylidene(triphenyl)-λ<sup>5</sup>-phosphane
- CYCLOPROPYLIDENETRIPHENYLPHOSPHORANE
- Phosphorane,cyclopropylidenetriphenyl
- triphenylphosphonium cyclopropylide
- Triphenylphosphoniumcyclopropylid
- cyclopropylidene(triphenyl)-lambda5-phosphane
- 14633-95-5
- DTXSID20400462
- SCHEMBL12140444
-
- Inchi: 1S/C21H19P/c1-4-10-18(11-5-1)22(21-16-17-21,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-15H,16-17H2
- InChI Key: POCHQWGDYSRUBM-UHFFFAOYSA-N
- SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)=C1CC1
Computed Properties
- Exact Mass: 302.12200
- Monoisotopic Mass: 302.122
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 9.81000
- LogP: 3.94670
Phosphorane,cyclopropylidenetriphenyl- Related Literature
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Daniel T. Longone,Richard R. Doyle Chem. Commun. (London) 1967 300
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2. Asymmetric total synthesis of (+)-equilenin utilizing two types of cascade ring expansion reactions of small ring systemsMasahiro Yoshida,Mohamed Abdel-Hamid Ismail,Hideo Nemoto,Masataka Ihara J. Chem. Soc. Perkin Trans. 1 2000 2629
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3. Indium metal as a reducing agent in organic synthesisMichael R. Pitts,Justin R. Harrison,Christopher J. Moody J. Chem. Soc. Perkin Trans. 1 2001 955
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4. [4?+?2] Cycloaddition of thiophene S-monoxides to activated methylenecyclopropanesThies Thiemann,Daisuke Ohira,Yuanqiang Li,Tsuyoshi Sawada,Shuntaro Mataka,Karsten Rauch,Mathias Noltemeyer,Armin de Meijere J. Chem. Soc. Perkin Trans. 1 2000 2968
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